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Introduction
Octaethylene glycol monododecyl ether, commonly abbreviated as C12E8, is a non-ionic

surfactant widely utilized in research and industry.[1][2] Its amphiphilic nature, consisting of a

hydrophobic tail and a hydrophilic head, allows it to effectively reduce surface tension and

facilitate the formation of micelles.[3][4] These properties make C12E8 an invaluable tool in

various applications, including the solubilization of membrane proteins, drug delivery systems,

and as a component in pharmaceutical formulations.[2][4][5][6] This guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and key

experimental protocols related to C12E8.

Chemical Structure
C12E8 is composed of two primary functional components: a hydrophobic dodecyl

hydrocarbon chain (C12) and a hydrophilic polar head group made of eight repeating ethylene

oxide units (E8).[4][7] This structure gives the molecule its amphiphilic character, which is

fundamental to its surfactant properties. The full chemical name is 3,6,9,12,15,18,21,24-

Octaoxahexatriacontan-1-ol.[7][8]

The relationship between the chemical structure of C12E8 and its primary surfactant properties

is illustrated in the diagram below. The hydrophobic tail seeks to minimize contact with water,
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driving the formation of micelles, while the hydrophilic head interacts favorably with aqueous

environments.

Chemical Structure of C12E8
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Figure 1: Relationship between C12E8 structure and its properties.

Physicochemical Properties
The functional characteristics of C12E8 are defined by several key physicochemical

parameters. These properties are crucial for determining its suitability for specific applications.

A summary of these properties is provided in the table below.
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Property Value Conditions Reference(s)

Molecular Formula C₂₈H₅₈O₉ - [1]

Molecular Weight 538.75 g/mol - [1]

Appearance Solid Room Temperature

Critical Micelle

Concentration (CMC)
0.08-0.11 mM 25 °C in water [7]

Aggregation Number 90-123 In aqueous solution [8][9]

Hydrophilic-Lipophilic

Balance (HLB)
13.1 -

Cloud Point

Not specified, but

characteristic of

polyoxyethylene

surfactants

Varies with

concentration and

additives

[10][11][12]

Krafft Point

Not typically

significant for

ethoxylated

surfactants

- [13]

Solubility > 25% In water at 20°C [8][14]

Experimental Protocols
Accurate characterization of surfactant properties is essential for their effective use. The

following sections detail the methodologies for determining the critical micelle concentration

and cloud point of C12E8.

Determination of Critical Micelle Concentration (CMC)
The CMC is the concentration at which surfactant monomers begin to self-assemble into

micelles.[3][15] This can be determined by observing the change in a physical property of the

surfactant solution as a function of concentration. Surface tensiometry is a common and

reliable method.[16][17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.scbt.com/p/c12e8-3055-98-9
https://www.scbt.com/p/c12e8-3055-98-9
https://en.wikipedia.org/wiki/Octaethylene_glycol_monododecyl_ether
https://anatrace.com/en/category/o330-octaethylene-glycol-monododecyl-ether-c12e8-anagrade
https://anatrace.com/en/product/O330-4-ML
https://store.astm.org/d2024-09r17.html
https://www.researchgate.net/publication/297885302_Study_of_the_Cloud_Point_of_C12EO6_and_C12EO8_Nonionic_Surfactants_Effect_of_Additives
https://en.wikipedia.org/wiki/Cloud_point
https://www.stevenabbott.co.uk/practical-surfactants/cloud-krafft.php
https://anatrace.com/en/category/o330-octaethylene-glycol-monododecyl-ether-c12e8-anagrade
https://www.creative-biolabs.com/octaethylene-glycol-monododecyl-ether-c12e8-18243.htm
https://www.agilent.com/cs/library/applications/critical-micelle-concentration-CMC-determination-5994-3345EN-agilent.pdf
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://surfactant.alfa-chemistry.com/methods-to-determine-critical-micelle-concentration-cmc.html
https://journals.stmjournals.com/jopc/article=2025/view=223140/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: CMC Determination by Surface Tensiometry

Preparation of Stock Solution: Prepare a concentrated stock solution of C12E8 in deionized

water, ensuring it is well above the expected CMC (e.g., 10 mM).

Serial Dilutions: Create a series of dilutions from the stock solution, covering a range of

concentrations both below and above the anticipated CMC.

Surface Tension Measurement: Measure the surface tension of each dilution using a surface

tensiometer (e.g., Du Noüy ring or Wilhelmy plate method). Ensure temperature is controlled

and constant throughout the measurements.[16]

Data Plotting: Plot the measured surface tension as a function of the logarithm of the

surfactant concentration.[16]

CMC Determination: The resulting plot will show two distinct linear regions. The surface

tension decreases with increasing concentration below the CMC and remains relatively

constant above it.[15] The point of intersection of these two lines corresponds to the CMC.

[16][17]
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Experimental Workflow: CMC Determination
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Figure 2: Workflow for CMC determination via surface tensiometry.

Other methods for CMC determination include fluorescence spectroscopy, conductivity

measurements, and light scattering.[3][18]

Determination of Cloud Point
The cloud point is the temperature at which a non-ionic surfactant solution becomes cloudy as

it is heated, due to phase separation.[12][19] This property is particularly relevant for

applications involving temperature changes.

Protocol: Cloud Point Determination
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Sample Preparation: Prepare a 1% (w/v) aqueous solution of C12E8.[20]

Heating and Observation: Place the solution in a clear test tube and immerse it in a

temperature-controlled water bath. Heat the bath slowly, at a rate of approximately 1-2 °C

per minute, while gently stirring the solution.[20]

Identify Cloud Point: The cloud point is the temperature at which the solution first shows

signs of turbidity.[10][20] The transition should be sharp, occurring within a 1°C range for this

method to be appropriate.[10]

Confirmation: To confirm the cloud point, allow the solution to cool. It should become clear

again at a temperature close to the observed cloud point.

It is important to note that the cloud point is sensitive to the presence of additives such as salts

and other organic molecules.[11][21][22]

Key Applications in Research and Drug
Development
C12E8's well-defined properties make it a versatile tool, particularly in the field of biochemistry

and pharmaceutical sciences.

Solubilization of Membrane Proteins
One of the most common applications of C12E8 is the solubilization of membrane-bound

proteins from their native lipid bilayer environments.[1][2] The surfactant's mechanism involves

partitioning into the cell membrane, disrupting the lipid-protein and lipid-lipid interactions, and

forming mixed micelles containing the protein, lipids, and surfactant molecules.[2] This process

allows for the extraction and purification of membrane proteins in a functionally active state.
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Membrane Protein Solubilization with C12E8
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Figure 3: Process of membrane protein solubilization using C12E8.

Drug Delivery and Formulation
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In drug development, surfactants like C12E8 are used to enhance the solubility and

bioavailability of poorly water-soluble drugs.[23] By encapsulating hydrophobic drug molecules

within the core of their micelles, C12E8 can increase their concentration in aqueous

formulations and facilitate their transport across biological membranes.[4] The choice of

surfactant is critical in formulation development, as it can significantly impact the stability and

performance of the final product.[5][24][25]

Conclusion
C12E8 is a non-ionic surfactant with well-characterized physicochemical properties that make it

highly valuable for researchers, scientists, and professionals in drug development. Its ability to

form micelles, solubilize hydrophobic molecules, and its relative biocompatibility underpin its

use in a wide range of applications, from fundamental protein biochemistry to the formulation of

advanced drug delivery systems. A thorough understanding of its properties and the

experimental methods used to characterize them is essential for its effective and innovative

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

